Cas no 77442-22-9 ((3-chloro-5-nitro-1H-indazol-1-yl)-N-[(3-chloro-5-nitro-1H-indazol-1-yl)methyl]-N,N-dimethylmethanaminium)

• Product Name: (3-chloro-5-nitro-1H-indazol-1-yl)-N-[(3-chloro-5-nitro-1H-indazol-1-yl)methyl]-N,N-dimethylmethanaminium
• CAS No: 77442-22-9
• MF: C₁₈H₁₆Cl₃N₇O₄
• MW: 500.723139762878
• CID: 983478
• PubChem ID: 12678843
• Update Time: 2025-04-20

(3-chloro-5-nitro-1H-indazol-1-yl)-N-[(3-chloro-5-nitro-1H-indazol-1-yl)methyl]-N,N-dimethylmethanaminium Chemical and Physical Properties

Names and Identifiers

• (3-chloro-5-nitro-1H-indazol-1-yl)-N-[(3-chloro-5-nitro-1H-indazol-1-yl)methyl]-N,N-dimethylmethanaminium
• bis[(3-chloro-5-nitroindazol-1-yl)methyl]-dimethylazanium,chloride
• 1H-Indazole-1-methanaminium,N-dimethyl-5-nitro-, chloride
• NSC320242
• NSC-320242
• 77442-22-9
• (3-Chloro-5-nitro-1H-indazol-1-yl)-N-[(3-chloro-5-nitro-1H-indazol-1-yl)methyl]-N,N-dimethylmethanaminium chloride
• DTXSID40506617

• Inchi： 1S/C18H16Cl2N7O4.ClH/c1-27(2,9-23-15-5-3-11(25(28)29)7-13(15)17(19)21-23)10-24-16-6-4-12(26(30)31)8-14(16)18(20)22-24;/h3-8H,9-10H2,1-2H3;1H/q+1;/p-1
• InChI Key： KTAMEWNLMALKBF-UHFFFAOYSA-M
• SMILES： ClC1C2C=C(C=CC=2N(C[N+](C)(C)CN2C3C=CC(=CC=3C(=N2)Cl)[N+](=O)[O-])N=1)[N+](=O)[O-].[Cl-]

Computed Properties

• Exact Mass: 499.03300
• Monoisotopic Mass: 499.032935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 649
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 127.28000
• LogP: 2.25120